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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662

In-Depth Technical Guide: Methyl 9-
hydroxynonanoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Methyl 9-hydroxynonanoate is a bifunctional molecule featuring a terminal hydroxyl group
and a methyl ester. This structure makes it a valuable building block in the synthesis of
polymers, particularly biodegradable polyesters, and a potential intermediate in the production
of various specialty chemicals.[1][2] This technical guide provides a comprehensive overview of
Methyl 9-hydroxynonanoate, including its chemical identity, physicochemical properties,
detailed synthesis protocols, and potential applications.

Chemical Identity and Properties

Methyl 9-hydroxynonanoate is systematically known as the methyl ester of 9-
hydroxynonanoic acid. Its fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 34957-73-8 [3]
Molecular Formula C10H2003 [3114]
Molecular Weight 188.27 g/mol [3]
Appearance Colorless to light yellow liquid [3]

Boiling Point 272 °C [3]

Density 0.97 g/mL at 25 °C [3]

Purity (typical) >95% (GC) [3]

9-Hydroxynonanoic acid
Synonyms methyl ester, Methyl 9- [4]

hydroxypelargonate

Synthesis of Methyl 9-hydroxynonanoate

Methyl 9-hydroxynonanoate can be synthesized from renewable resources, particularly
vegetable oils rich in oleic acid. The general strategy involves the oxidative cleavage of the
double bond in oleic acid (or its methyl ester, methyl oleate) to yield a nine-carbon aldehyde-
ester, followed by reduction of the aldehyde group to a primary alcohol.

Experimental Protocol: Synthesis from Vegetable Oil via
Ozonolysis

This protocol is adapted from methodologies involving the ozonolysis of vegetable oils like
soybean or castor oil.[2][5]

Materials:
e Vegetable oil (e.g., high-oleic soybean oil or castor oil)
e Methanol

e Methylene chloride
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Sodium borohydride (NaBH4)

Potassium methoxide (CH3OK)

Diethyl ether

Anhydrous sodium sulfate

Titanium (V) isopropoxide (catalyst for potential polymerization)
Procedure:

Step 1: Ozonolysis of Vegetable Oil

» Dissolve the vegetable oil in a mixture of methanol and methylene chloride.

o Cool the solution and bubble ozone gas through it until the reaction is complete (indicated by
a persistent blue color of unreacted ozone).

e Purge the solution with nitrogen to remove excess ozone.
Step 2: Reduction of Ozonides

» To the ozonide-containing solution, add sodium borohydride (NaBH4) portion-wise while
maintaining a low temperature. This reduces the ozonides to a mixture of triols, diols, and
monols.

Step 3: Transesterification to Methyl Esters

o After separating the triglyceride triols, perform a transesterification reaction using a large
excess of methanol and a catalytic amount of potassium methoxide (CH30K).[2]

o Reflux the reaction mixture at approximately 68°C for 3 hours.[2]
Step 4: Work-up and Purification

 After cooling, add diethyl ether to the reaction mixture and wash it several times with water
until the agueous phase is neutral (pH 7).[2]
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» Dry the organic phase with anhydrous sodium sulfate and remove the ether using a rotary

evaporator.[2]

e The resulting mixture contains glycerin and methyl esters of fatty acids, with Methyl 9-

hydroxynonanoate as a major component.

» Purify Methyl 9-hydroxynonanoate from the mixture by high vacuum distillation.[2]

Synthesis Workflow Diagram
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Synthesis of Methyl 9-hydroxynonanoate from Vegetable Oil
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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